2-((1-((4-Bromophenyl)sulfonyl)piperidin-4-yl)oxy)-3-chloropyridine

• IUPAC Name: 2-[1-(4-bromophenyl)sulfonylpiperidin-4-yl]oxy-3-chloropyridine
• InChI: InChI=1S/C16H16BrClN2O3S/c17-12-3-5-14(6-4-12)24(21,22)20-10-7-13(8-11-20)23-16-15(18)2-1-9-19-16/h1-6,9,13H,7-8,10-11H2
• InChI Key: FOOCRPSCPZRLDZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1OC2=C(C=CC=N2)Cl)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H16BrClN2O3S
• Molecular Weight: 431.7 g/mol

Description

2-((1-((4-Bromophenyl)sulfonyl)piperidin-4-yl)oxy)-3-chloropyridine, also known as BPIP, is a small molecule that has gained attention in the scientific community due to its potential as a therapeutic agent. BPIP has been studied for its ability to modulate certain cellular pathways and has shown promise in the treatment of various diseases.

Scientific Research Applications

Synthesis and Biological Evaluation

A study focused on the synthesis and spectral analysis of compounds bearing the 1,3,4-oxadiazole and piperidine structures, including derivatives closely related to 2-((1-((4-Bromophenyl)sulfonyl)piperidin-4-yl)oxy)-3-chloropyridine. These compounds were evaluated for their enzyme inhibition properties, specifically against butyrylcholinesterase (BChE), and were also subjected to molecular docking studies to understand their binding affinities and orientations within the active sites of human BChE protein. This research highlights the compound's potential in the development of enzyme inhibitors (Khalid et al., 2016).

Antioxidant and Anticholinesterase Activity

Another study explored the synthesis of new sulfonyl hydrazone compounds featuring piperidine derivatives. These compounds were characterized for their physical and chemical properties and evaluated for their antioxidant capacity and anticholinesterase activity. The research demonstrated the significant biological activity of these compounds, offering insights into their potential therapeutic applications (Karaman et al., 2016).

Anticancer Potential

Further research involved the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids, assessing their anticancer agents. This study provides evidence of the compound's role in the development of new anticancer agents, indicating the potential efficacy of these derivatives against specific cancer cell lines (Rehman et al., 2018).

Antibacterial Activity

Research on N-substituted derivatives of azinane-bearing 1,3,4-oxadiazole nucleus showed these compounds' effectiveness as moderate inhibitors against various bacterial strains, highlighting their potential as antibacterial agents (Iqbal et al., 2017).